Cas no 1219798-74-9 (4-Methoxyphenyl-2,3,5,6-d4-acetonitrile)
4-Methoxyphenyl-2,3,5,6-d4-acetonitrile is a deuterated organic compound featuring selective deuteration at the 2, 3, 5, and 6 positions of the methoxyphenyl ring. This isotopic labeling enhances its utility in NMR spectroscopy and mass spectrometry studies, providing improved signal resolution and reduced interference in analytical applications. The compound serves as a valuable intermediate in synthetic chemistry, particularly in the preparation of deuterated pharmaceuticals and agrochemicals, where isotopic substitution can influence metabolic stability and pharmacokinetics. Its high isotopic purity and consistent chemical properties make it suitable for research in mechanistic studies, tracer experiments, and deuterium-labeled compound synthesis.
1219798-74-9 structure
Product Name:4-Methoxyphenyl-2,3,5,6-d4-acetonitrile
CAS No:1219798-74-9
MF:C9H9NO
MW:147.173862218857
CID:1066065
Update Time:2025-06-07
4-Methoxyphenyl-2,3,5,6-d4-acetonitrile Chemical and Physical Properties
Names and Identifiers
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- 4-Methoxyphenyl-2,3,5,6-d4-acetonitrile
- 4-Methoxyphenyl-d4-acetonitrile
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- Inchi: 1S/C9H9NO/c1-11-9-4-2-8(3-5-9)6-7-10/h2-5H,6H2,1H3
- InChI Key: PACGLQCRGWFBJH-UHFFFAOYSA-N
- SMILES: C(C1C([H])=C([H])C(OC)=C([H])C=1[H])C#N
4-Methoxyphenyl-2,3,5,6-d4-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M266382-100mg |
4-Methoxyphenyl-2,3,5,6-d4-acetonitrile |
1219798-74-9 | 100mg |
$305.00 | 2023-05-18 | ||
| TRC | M266382-250mg |
4-Methoxyphenyl-2,3,5,6-d4-acetonitrile |
1219798-74-9 | 250mg |
$661.00 | 2023-05-18 | ||
| TRC | M266382-500mg |
4-Methoxyphenyl-2,3,5,6-d4-acetonitrile |
1219798-74-9 | 500mg |
$1166.00 | 2023-05-18 |
4-Methoxyphenyl-2,3,5,6-d4-acetonitrile Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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